Cas no 677721-02-7 (1-(6-Methoxy-3-pyridinyl)-4-(methylamino)-1-butyne)

1-(6-Methoxy-3-pyridinyl)-4-(methylamino)-1-butyne structure
677721-02-7 structure
Product Name:1-(6-Methoxy-3-pyridinyl)-4-(methylamino)-1-butyne
CAS No:677721-02-7
MF:C11H14N2O
MW:190.241662502289
CID:1020244
Update Time:2023-08-02

1-(6-Methoxy-3-pyridinyl)-4-(methylamino)-1-butyne Chemical and Physical Properties

Names and Identifiers

    • 3-Butyn-1-amine,4-(6-methoxy-3-pyridinyl)-N-methyl-(9CI)
    • BDBM50138490
    • 1-(6-Methoxy-3-pyridinyl)-4-(methylamino)-1-butyne
    • [4-(6-Methoxy-pyridin-3-yl)-but-3-ynyl]-methyl-amine
    • [4-(6-methoxypyridin-3-yl)but-3-yn-1-yl](methyl)amine
    • Inchi: 1S/C11H14N2O/c1-12-8-4-3-5-10-6-7-11(14-2)13-9-10/h6-7,9,12H,4,8H2,1-2H3
    • InChI Key: FBQPJCWOWWRZMH-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C#CCCNC)=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Topological Polar Surface Area: 34.2
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